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Compound of Interest

Compound Name: Fluroxypyr-butometyl

Cat. No.: B141213

An In-depth Exploration of the Synthesis, Mode of Action, and Toxicological Profile of a Key
Synthetic Auxin Herbicide

Fluroxypyr, a prominent member of the synthetic auxin herbicide family, has played a significant
role in post-emergence broadleaf weed control since its introduction. This technical guide
delves into the discovery and developmental history of fluroxypyr, providing researchers,
scientists, and drug development professionals with a comprehensive understanding of its
chemical synthesis, mechanism of action, toxicological and environmental profile, and the
experimental methodologies underpinning its characterization.

Developmental History and Key Milestones

The development of fluroxypyr can be traced back to the extensive research and development
efforts in the field of synthetic auxin herbicides, which began with the discovery of 2,4-D during
World War Il. Fluroxypyr was developed by Dow Chemical (now Corteva Agriscience). While a
precise, publicly available timeline is not fully disclosed, the developmental history can be
framed by key patent filings and its commercial introduction. The herbicidal activity of fluroxypyr
is described in The Pesticide Manual, Fourteenth Edition.[1] Commercial formulations, such as
Starane™, are emulsifiable concentrates of the fluroxypyr meptyl ester.[2]

Chemical Synthesis and Properties

Fluroxypyr is chemically known as [(4-amino-3,5-dichloro-6-fluoro-2-pyridinyl)oxy]acetic acid.[1]
It is a white solid with a melting point of 232-233°C and a water solubility of 91 mg/L at 20°C.[3]
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For commercial applications, it is often formulated as its 1-methylheptyl ester (fluroxypyr-
meptyl) to enhance its foliar uptake.[3]

The synthesis of fluroxypyr is a multi-step process that begins with halogenated pyridines.[4] A
common synthetic route starts with pentachloropyridine. This is reacted with potassium fluoride
to yield 3,5-dichloro-2,4,6-trifluoropyridine. Subsequent ammonation and hydrolysis produce 4-
amino-3,5-dichloro-6-fluoro-2-pyridinol. Finally, this intermediate is alkylated with a
chloroacetate ester, followed by transesterification to yield the desired fluroxypyr ester.[5]

Mode of Action: Mimicking a Plant's Own Growth
Regulator

Fluroxypyr is a synthetic auxin herbicide, meaning it mimics the action of the natural plant
hormone auxin (indole-3-acetic acid or IAA).[6][7] This mimicry leads to a cascade of events
within susceptible plants, ultimately causing uncontrolled growth and death.

The Auxin Signaling Pathway

The primary mechanism of auxin action, and by extension fluroxypyr, involves the
SCFTIR1/AFB ubiquitin-ligase complex.[1][4][6] In the absence of auxin, Aux/IAA proteins act
as transcriptional repressors by binding to Auxin Response Factors (ARFs), preventing the
transcription of auxin-responsive genes.

When auxin (or a synthetic auxin like fluroxypyr) is present, it acts as a "molecular glue,”
promoting the interaction between the TIR1/AFB F-box protein (the auxin receptor) and the
Aux/IAA repressor proteins. This binding event targets the Aux/IAA proteins for ubiquitination
and subsequent degradation by the 26S proteasome. The degradation of the Aux/IAA
repressors liberates the ARF transcription factors, allowing them to activate the expression of
auxin-responsive genes. This leads to a variety of downstream effects, including cell
elongation, division, and differentiation, which, when uncontrolled, result in the herbicidal
effects.
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Figure 1: Simplified diagram of the fluroxypyr-mediated auxin signaling pathway.

Quantitative Data Summary

The following tables summarize key quantitative data for fluroxypyr regarding its herbicidal
efficacy, toxicological profile, and environmental fate.

Table 1: Herbicidal Efficacy of Fluroxypyr
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L Application
Application .
Rate (Active Control
Target Weed(s) Rate . . Crop
Ingredient/acre Efficiency (%)
(Productl/acre) )
Annual and
perennial 6 to 23 ounces ~0.5 pounds Not specified Rights-of-way[3]
broadleaf weeds
_ 2-2.5L/ha
Various -
(Fluroxypyr 20% Not specified 85.77 - 90.68 Wheat[8][9]
broadleaf weeds
EC)
o 2.5L/ha
Lepyrodiclis -
) (Fluroxypyr 20% Not specified >63.68 Wheat[8][9]
holosteoides
EC)
Kochia,
bedstraw,
] - . Non-crop
common 0.4 to 1.4 pints Not specified Not specified
land[10]
sunflower,
volunteer flax
o 0.9 L/ha ,
Weeds in oil - Oil Palm[11][12]
(fluroxypyr- Not specified 74
palm [13]
meptyl)

Table 2: Toxicological Profile of Fluroxypyr
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Test Organism

Endpoint

Value

Toxicity Class

Rat Acute Oral LD50 >5,000 mg/kg[3] Practically Non-toxic
Rat Acute Oral LD50 2,405 mg/kg|[3] Slightly Toxic

Rat Acute Dermal LD50 >2,000 mg/kg[3] Practically Non-toxic
Rat Acute Inhalation LC50  >2,000 mg/m3[3] Practically Non-toxic

Bobwhite Quail

Acute Oral LD50

>2,000 mg/kg

Practically Non-toxic

Mallard Duck

Acute Oral LD50

>2,000 mg/kg

Practically Non-toxic

Bluegill Sunfish

96-hour LC50

>14.3 mg/L[3]

Practically Non-toxic

Rainbow Trout

96-hour LC50

13.4 to >100 mg/L[3]

Slightly to Practically

Non-toxic

Daphnia magna

48-hour EC50

>100 mg/L[3]

Practically Non-toxic

Eastern Oyster

) 96-hour LC50/EC50 0.068 mg/L[3] Highly Toxic
(fluroxypyr acid)
Eastern Oyster
(fluroxypyr 1- 96-hour LC50/EC50 51 mg/L[3] Slightly Toxic

methyleptyl ester)

Grass Shrimp

96-hour LC50/EC50

>120 mg/L[3]

Practically Non-toxic

Table 3: Environmental Fate of Fluroxypyr
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Parameter Value Conditions
Soil Half-life (aerobic) 36 days (typical)[3] Not specified
Soil Half-life (aerobic) 28 to 78 days Laboratory study[2]
Soil Half-life (aerobic) < 30 days EPA assessment[14]
Aquatic Half-life (aerobic) ~3 days EPA assessment[14]
Hydrolysis Half-life (fluroxypyr-
yerow ( ypy 3 days pH 9[15]
MHE)
Hydrolysis Half-life (fluroxypyr-
yeroy ( YRy 450 days pH 7[15]
MHE)
Fluroxypyr-pyridinol (F-P),
Major Metabolites Fluroxypyr-methoxypyridine (F-  Soil
MP)[2]
F-P Half-life 10 + 5 days Soil[2]
F-MP Degradation Not significantly degraded Sail[2]

Experimental Protocols

The registration and characterization of a herbicide like fluroxypyr require a battery of
standardized tests conducted under Good Laboratory Practice (GLP) to ensure data quality
and integrity. These studies generally follow guidelines set by international bodies such as the
Organisation for Economic Co-operation and Development (OECD).

Herbicide Efficacy and Phytotoxicity Trials

Objective: To determine the effective application rates of fluroxypyr for controlling target weed
species and to assess its safety to the intended crops.

Methodology (based on general herbicide trial guidelines):
» Trial Design: Randomized complete block design with at least four replications.

e Plot Size: Minimum of 10 square meters.
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o Treatments: Fluroxypyr applied at a range of doses, including the proposed label rate (N)
and twice the label rate (2N) for phytotoxicity assessment. An untreated control is included
for comparison.

o Application: Applied using calibrated spray equipment to ensure uniform coverage.
» Data Collection:

o Weed control efficacy is assessed visually as a percentage of control compared to the
untreated plot at regular intervals after application.

o Crop phytotoxicity is evaluated visually for symptoms such as stunting, chlorosis, or
necrosis.

o Crop yield is measured at harvest to determine any impact on productivity.

 Statistical Analysis: Data are subjected to analysis of variance (ANOVA) to determine
significant differences between treatments.

Toxicological Studies

Objective: To assess the potential hazards of fluroxypyr to human health and non-target
organisms.

Methodology (example based on OECD Test Guideline 408 for 90-day oral toxicity):
o Test System: Wistar rats (10 animals per sex per group).

o Administration: The test substance (fluroxypyr) is administered daily via oral gavage at three
or more dose levels, plus a control group.

e Duration: 90 days.

o Observations: Animals are observed daily for clinical signs of toxicity. Body weight and food
consumption are recorded weekly.

 Clinical Pathology: Hematology and clinical biochemistry parameters are analyzed at the end
of the study.
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o Pathology: A full necropsy is performed on all animals. Organs are weighed, and tissues are
examined microscopically.

Environmental Fate Studies

Objective: To determine the persistence and degradation of fluroxypyr in the environment.

Methodology (example based on OECD Test Guideline 307 for aerobic and anaerobic
transformation in soil):

» Test System: Two or more different soil types are used.
o Application: Radiolabeled (e.g., **C) fluroxypyr is applied to the soil samples.

 Incubation: Samples are incubated under controlled temperature, moisture, and aerobic or
anaerobic conditions.

o Sampling: Soil samples are taken at various time intervals.

e Analysis: The concentration of the parent compound and its degradation products are
determined using techniques such as high-performance liquid chromatography (HPLC) and
liquid scintillation counting.

o Data Analysis: The rate of degradation is calculated to determine the half-life (DT50) of
fluroxypyr in soil.
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Figure 2: A generalized workflow for the development and registration of a herbicide like
fluroxypyr.

Conclusion

Fluroxypyr stands as a testament to the continued innovation in the field of synthetic auxin
herbicides. Its development has provided an effective tool for the selective control of broadleaf
weeds in a variety of agricultural and non-crop settings. A thorough understanding of its
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discovery, synthesis, mode of action, and toxicological profile, as detailed in this guide, is
crucial for its responsible and effective use, as well as for the future development of new
herbicidal technologies. The data presented underscores the importance of a rigorous, multi-
faceted experimental approach in characterizing the safety and efficacy of such compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b141213#discovery-and-developmental-history-of-
fluroxypyr-herbicides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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